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Compound of Interest

Compound Name: Triethylene glycol dinitrate

Cat. No.: B090936

An Objective Comparison of the Sensitivity of Triethylene Glycol Dinitrate (TEGDN) and
Nitroglycerin-Based Explosives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the sensitivity of triethylene glycol dinitrate
(TEGDN) and nitroglycerin (NG), two common energetic plasticizers used in propellants and
explosives. The following sections present a comprehensive analysis of their key sensitivity
parameters, supported by experimental data, detailed methodologies, and visual
representations of decomposition pathways and experimental workflows.

Quantitative Data Summary

The sensitivity and explosive properties of TEGDN and nitroglycerin are summarized in the
table below. The data clearly indicates that TEGDN is a significantly less sensitive and more
stable compound compared to nitroglycerin.
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Property TEGDN Nitroglycerin Reference(s)

Impact Sensitivity

Drop Weight (2 kg) >100 cm (no reaction)  15cm [1]

Card Gap Test 0.48 cm 2.31cm

Friction Sensitivity

Friction Pendulum

Unaffected Sensitive
Test (Steel Shoe)
Detonation Properties
Detonation Velocity =~ 2,000 m/s 7,600 - 7,820 m/s [2]
Heat of Explosion 725 kcal/kg 1,616 kcal/kg [1]
Detonation Gas
1,202 I/kg 782 l/kg [1]
Volume
Lead Block Test 320 cm3/10g 520 cm3/10g
Thermal Stability
Explosion
225°C 222°C [1]
Temperature (5s)
Decomposition
228°C 50-60°C [3]
Temperature

. The least stable of
Vacuum Stability

45 mlin 40 h standard military
(120°C)

explosives

Experimental Protocols

The following are detailed methodologies for the key sensitivity experiments cited in this guide.

Impact Sensitivity Testing (BAM Fallhammer Method)
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Impact sensitivity is determined using the BAM (Bundesanstalt fir Materialforschung und-
prufung) Fallhammer test, which measures the energy required to cause a reaction upon
impact.[4]

Apparatus:

» BAM Fallhammer apparatus, consisting of a drop weight, anvil, and a sample confinement
assembly (steel cylinders and guide rings).[4]

» Non-sparking spatula and volumetric scoop (typically 40 mm3).[4]
» Remote control and observation system.[4]

 Protective blast shield.[4]

Sample Preparation:

» Solid samples are ground to a fine, uniform powder using a non-sparking mortar and pestle
in a shielded location.[4]

e Liquid samples are used as is.

e The sample is conditioned at a specified temperature and humidity for at least 24 hours prior
to testing.[4]

Procedure:

o Asmall, measured amount of the explosive sample (typically around 40 mm3) is placed in the
sample holder.

o The sample holder is placed on the anvil of the fallhammer.
o Adrop weight of a specified mass (e.g., 2 kg) is raised to a known height.[4]
» The weight is released remotely, allowing it to impact the sample.[4]

e The outcome is observed for any signs of reaction, such as an audible report, flash, or
smoke. This is recorded as a "go" (reaction) or "no-go" (no reaction).[4]
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e The drop height is adjusted based on the previous result using the Bruceton "up-and-down"
method to determine the H50 value, which is the height at which there is a 50% probability of
causing a reaction.[5]

Friction Sensitivity Testing (BAM Friction Apparatus)

Friction sensitivity is assessed using the BAM friction apparatus, which measures the response
of a material to frictional stimuli.[6]

Apparatus:

o BAM friction apparatus, consisting of a fixed porcelain pin and a moving porcelain plate.[6][7]
e Aloading arm with various weights to apply a specific load.[6]

¢ An electric motor to move the porcelain plate.[7]

Sample Preparation:

o A small volume of the sample (approximately 10 mm3) is used.[7]

e Powdered samples are typically sieved to ensure a uniform particle size.[8]

Procedure:

The sample is placed on the porcelain plate.[6]

e The porcelain pin is lowered onto the sample, and a specific load is applied using the
weighted arm.[6]

e The electric motor is activated, causing the porcelain plate to move back and forth under the
pin once, over a distance of 10 mm.[6][8]

e The result is observed for any signs of explosion, sparks, or crackling and recorded.[7]

e The test is repeated multiple times at different loads to determine the lowest load at which a
reaction occurs in at least one out of six trials.[8]
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Visualizations

The following diagrams illustrate the decomposition pathways of TEGDN and nitroglycerin and
the experimental workflows for sensitivity testing.
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Caption: Decomposition pathways of TEGDN and Nitroglycerin.
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Friction Sensitivity Workflow (BAM Friction Test)
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Impact Sensitivity Workflow (BAM Fallhammer)
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Caption: Experimental workflows for sensitivity testing.

Discussion

The experimental data consistently demonstrates that TEGDN is significantly less sensitive to
impact and friction than nitroglycerin. This reduced sensitivity makes TEGDN a safer alternative
for handling, transportation, and storage in explosive and propellant formulations.[3] The
primary initiation step for the decomposition of both compounds is the homolytic cleavage of
the O-NO2z bond.[5][9] However, the subsequent decomposition of nitroglycerin is known to be
autocatalytic, involving nitrogen dioxide (NOz), which contributes to its higher sensitivity and
instability.[10][11] In contrast, while TEGDN's decomposition also produces nitrogen oxides, it
does not exhibit the same degree of autocatalysis, leading to greater thermal stability.[12]

The detonation velocity and heat of explosion of nitroglycerin are substantially higher than
those of TEGDN, indicating that nitroglycerin is a more powerful explosive.[1] However,
TEGDN produces a larger volume of detonation gases, which can be advantageous in certain
propellant applications.[1]

Conclusion

TEGDN presents a compelling alternative to nitroglycerin in applications where reduced
sensitivity and enhanced safety are paramount. While nitroglycerin offers superior explosive
power, its high sensitivity to mechanical stimuli and lower thermal stability pose significant
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handling and storage risks. The choice between TEGDN and nitroglycerin will ultimately
depend on the specific performance requirements and safety considerations of the intended
application. For researchers and developers in the field of energetic materials, a thorough
understanding of these differences is crucial for the formulation of safe and effective products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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